8-Methyloctacosane
Overview
Description
8-Methyloctacosane is a hydrocarbon with the molecular formula C29H60 and a molecular weight of 408.7867 . It is a branched alkane, specifically a methyl-substituted octacosane, which is a type of long-chain hydrocarbon. This compound is often found in the cuticular waxes of insects and plants, where it plays a role in chemical communication and protection .
Chemical Reactions Analysis
8-Methyloctacosane, being a saturated hydrocarbon, is relatively inert. it can undergo certain types of reactions under specific conditions:
Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids using strong oxidizing agents like potassium permanganate or chromic acid.
Reduction: Reduction reactions are less common for saturated hydrocarbons, but catalytic hydrogenation can be used to remove any unsaturation if present.
Substitution: Halogenation can occur under the presence of UV light, where halogens like chlorine or bromine replace hydrogen atoms in the molecule.
Scientific Research Applications
8-Methyloctacosane has several applications in scientific research:
Chemistry: It is used as a standard in gas chromatography for the analysis of complex mixtures of hydrocarbons.
Biology: This compound is studied for its role in the cuticular waxes of insects, where it functions in waterproofing and chemical signaling.
Medicine: Research is ongoing to explore its potential antimicrobial properties.
Industry: It is used in the formulation of certain types of lubricants and waxes.
Mechanism of Action
The mechanism of action of 8-Methyloctacosane in biological systems involves its role in the cuticular waxes of insects and plants. It acts as a barrier to prevent water loss and as a chemical signal for communication. The molecular targets and pathways involved in these processes are related to its hydrophobic nature and ability to interact with other lipid molecules .
Comparison with Similar Compounds
8-Methyloctacosane can be compared with other long-chain hydrocarbons such as:
Octacosane: A straight-chain hydrocarbon with similar physical properties but lacks the methyl substitution.
2-Methyloctacosane: Another methyl-substituted octacosane with the methyl group at a different position, which can affect its chemical behavior and biological function.
Properties
CAS No. |
77388-62-6 |
|---|---|
Molecular Formula |
C29H60 |
Molecular Weight |
408.8 g/mol |
IUPAC Name |
8-methyloctacosane |
InChI |
InChI=1S/C29H60/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-29(3)27-25-23-9-7-5-2/h29H,4-28H2,1-3H3 |
InChI Key |
FOJMVXUCIGWGSE-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCC(C)CCCCCCC |
Origin of Product |
United States |
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